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Compound of Interest

Compound Name: 2-Hydroxyethanesulfinic acid
CAS No.: 60601-05-0
Cat. No.: B1213941
Get Quote
. J

Executive Summary

2-Hydroxyethanesulfinic acid (CAS: 60601-05-0) is the sulfinic acid analog of isethionic acid
and the hydroxy-analog of hypotaurine. Unlike its sulfonic acid counterpart, which is
thermodynamically stable and ubiquitous in commercial surfactants, the sulfinic derivative is a
transient, reactive intermediate. It plays a critical role in the mechanistic understanding of thiol
oxidation and sulfur redox cycling.

This guide is designed for researchers requiring precise data on the handling, synthesis, and
stabilization of this compound, particularly in the context of oxidative stress research and
organosulfur synthesis.
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Property Data

IUPAC Name 2-Hydroxyethanesulfinic acid

Isethionesulfinic acid; 2-Hydroxyethylsulfinic
Common Synonyms

acid
CAS Number (Acid) 60601-05-0
CAS Number (Na Salt) 43166-41-2
Molecular Formula C2He0s3S
Molecular Weight 110.13 g/mol
Predicted pKa ~2.1 (Acidic)
Stability Low; prone to disproportionation

Chemical Architecture & Instability
Molecular Structure

The compound consists of an ethylene backbone linking a primary hydroxyl group (-OH) and a
sulfinic acid group (-SO2H). The sulfur atom exists in a pyramidal geometry with a lone pair,
rendering it chiral; however, rapid proton exchange between the oxygen atoms typically
prevents the isolation of enantiomers in solution.

The Disproportionation Trap

A defining characteristic of 2-hydroxyethanesulfinic acid is its inherent instability. Like most
aliphatic sulfinic acids, it undergoes disproportionation (auto-oxidation/reduction) upon standing
or heating, converting into the corresponding sulfonic acid (isethionic acid) and a thiosulfonate
ester.

Mechanism of Decomposition:

This reaction is acid-catalyzed, meaning the free acid is significantly less stable than its sodium
salt (Sodium 2-hydroxyethanesulfinate, CAS 43166-41-2). Consequently, isolation protocols
almost exclusively target the salt form.
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Figure 1: The disproportionation pathway of aliphatic sulfinic acids.

Synthesis & Isolation Protocols

Due to the instability of the free acid, in situ generation or isolation as the sodium salt is the
standard operating procedure. The most reliable synthetic route involves the reduction of 2-
hydroxyethanesulfonyl chloride.

Precursor Preparation: 2-Hydroxyethanesulfonyl
Chloride

Note: This precursor is also unstable and should be used immediately.
o Starting Material: 2-Mercaptoethanol or Sodium Isethionate.
e Chlorination: Reaction with thionyl chloride (

) or phosphorus pentachloride (

) typically yields the chlorinated alkyl chain (2-chloroethanesulfonyl chloride) rather than the
hydroxy derivative.

o Selective Route: To retain the hydroxyl group, careful chlorination of sodium 2-
hydroxyethanesulfonate using

in a controlled environment is required, though yield is often low due to hydroxyl reactivity.

Protocol: Reduction to Sodium 2-
Hydroxyethanesulfinate
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This protocol adapts the method for general alkanesulfinate synthesis, optimized for the
hydroxy-ethyl derivative.

Reagents:

2-Hydroxyethanesulfonyl chloride (CAS 78303-70-5)[1][2][3]

Sodium Sulfite (

)

Sodium Bicarbonate (

4]

Water (degassed)[5]
Step-by-Step Methodology:
o Preparation of Reducing Solution: Dissolve

(1.2 eq) and

(2.0 eq) in degassed water. Cool to 0°C under an inert atmosphere (
or

).

o Why? Oxygen must be excluded to prevent re-oxidation to the sulfonate. Bicarbonate
neutralizes the HCI generated, keeping the pH neutral/slightly basic to stabilize the
sulfinate salt.

» Addition: Dropwise add 2-hydroxyethanesulfonyl chloride to the stirring sulfite solution.
Maintain temperature < 5°C.

e Reaction: Stir for 2 hours at 0°C, then allow to warm to room temperature over 1 hour.

o Work-up:
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o Lyophilize the aqueous solution to dryness.

o Extract the solid residue with anhydrous ethanol or methanol. Sodium 2-
hydroxyethanesulfinate is soluble in alcohol, while inorganic salts (

) are largely insoluble.

« Isolation: Evaporate the alcoholic filtrate under reduced pressure to obtain the crude sodium
salt as a white, hygroscopic solid.

2-Hydroxyethanesulfonyl Chloride Na2S03 / NaHCO3
(CAS 78303-70-5) (Reduction)

+ Reagents

Reaction Mixture
(0°C, Inert Atm)

Lyophilization
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Figure 2: Synthetic workflow for the isolation of Sodium 2-Hydroxyethanesulfinate.

Physicochemical Properties[1][7][8][9]
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Property Value/Description Context
) ) ) ) Free acid is an unstable
Physical State White crystalline solid (Salt) ]
oil/syrup.
- S Hydrophilic due to -OH and -
Solubility High in Water, Methanol
SOz~ groups.
Capable of reducing
Redox Potential Reducing Agent peroxides; oxidized to
sulfonate.
Sulfur (soft) vs. Oxygen (hard).
Nucleophilicity Ambident Nucleophile Alkylation typically occurs at
Sulfur (forming sulfones).
Requires storage in
Hygroscopicity Very High desiccators; hydrolysis

accelerates disproportionation.

Biological & Pharmacological Relevance[10][11]
The "Missing Link" in Thiol Oxidation

In biological systems, the oxidation of 2-mercaptoethanol (a common laboratory reagent and
structural motif) proceeds through sequential oxidation states. 2-Hydroxyethanesulfinic acid
represents the sulfinic acid (-SOzH) stage, intermediate between the sulfenic acid (-SOH) and
the sulfonic acid (-SOsH).

o Hypotaurine Analog: It acts as the hydroxy-isostere of hypotaurine (2-aminoethanesulfinic
acid). While hypotaurine is a stable antioxidant actively transported in the brain, 2-
hydroxyethanesulfinic acid is less stable and likely functions as a transient reactive
oxygen species (ROS) scavenger before degrading.

Pharmacological Utility

» Prodrug Design: Sulfinic acids can be used to mask sulfonic acid groups. The 2-hydroxyethyl
moiety allows for further functionalization (e.g., esterification of the -OH group) to create
lipophilic prodrugs that release the active sulfinate/sulfonate intracellularly.
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e Cross-linking Agents: The sodium salt can react with activated double bonds (Michael
addition) or alkyl halides to introduce the polar sulfone moiety into drug scaffolds.

Analytical Characterization

To verify the identity of 2-hydroxyethanesulfinic acid, standard HPLC-UV methods are often
insufficient due to weak chromophores.

e Derivatization (GC/MS):
o Treat the salt with diazomethane or trimethylsilyldiazomethane.
o Reaction:

(Methyl sulfone).

o Note: Sulfinic acids react to form sulfones (S-alkylation) or sulfinic esters (O-alkylation).
With diazomethane, S-methylation is dominant.

e lon Chromatography (IC):
o Column: Anion exchange (e.g., Dionex lonPac).
o Eluent: KOH gradient.
o Detection: Conductivity.

o Differentiation: The sulfinate elutes earlier than the sulfonate (isethionate) due to lower
charge density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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